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  3. 6-[2-[4,5-Dihydroxy-2-(hydroxymethyl)-6-[(3,4,5,6-tetrahydroxyoxan-2-yl)methoxy]oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
6-[2-[4,5-Dihydroxy-2-(hydroxymethyl)-6-[(3,4,5,6-tetrahydroxyoxan-2-yl)methoxy]oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid 6-[2-[4,5-Dihydroxy-2-(hydroxymethyl)-6-[(3,4,5,6-tetrahydroxyoxan-2-yl)methoxy]oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 133957-16-1
VCID: VC21246293
InChI: InChI=1S/C36H60O32/c37-1-6-11(41)16(46)21(51)33(60-6)65-26-14(44)8(3-39)62-36(64-25-9(4-40)63-32(23(53)18(25)48)58-5-10-13(43)15(45)20(50)31(57)59-10)29(26)68-35-24(54)19(49)27(28(67-35)30(55)56)66-34-22(52)17(47)12(42)7(2-38)61-34/h6-29,31-54,57H,1-5H2,(H,55,56)
SMILES: C(C1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)C(=O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)OC5C(OC(C(C5O)O)OCC6C(C(C(C(O6)O)O)O)O)CO)CO)O)O)O)O)O
Molecular Formula: C36H60O32
Molecular Weight: 1004.8 g/mol

6-[2-[4,5-Dihydroxy-2-(hydroxymethyl)-6-[(3,4,5,6-tetrahydroxyoxan-2-yl)methoxy]oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid

CAS No.: 133957-16-1

Cat. No.: VC21246293

Molecular Formula: C36H60O32

Molecular Weight: 1004.8 g/mol

* For research use only. Not for human or veterinary use.

6-[2-[4,5-Dihydroxy-2-(hydroxymethyl)-6-[(3,4,5,6-tetrahydroxyoxan-2-yl)methoxy]oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid - 133957-16-1

Specification

CAS No. 133957-16-1
Molecular Formula C36H60O32
Molecular Weight 1004.8 g/mol
IUPAC Name 6-[2-[4,5-dihydroxy-2-(hydroxymethyl)-6-[(3,4,5,6-tetrahydroxyoxan-2-yl)methoxy]oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C36H60O32/c37-1-6-11(41)16(46)21(51)33(60-6)65-26-14(44)8(3-39)62-36(64-25-9(4-40)63-32(23(53)18(25)48)58-5-10-13(43)15(45)20(50)31(57)59-10)29(26)68-35-24(54)19(49)27(28(67-35)30(55)56)66-34-22(52)17(47)12(42)7(2-38)61-34/h6-29,31-54,57H,1-5H2,(H,55,56)
Standard InChI Key ODLPTSAMUCYJMF-UHFFFAOYSA-N
SMILES C(C1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)C(=O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)OC5C(OC(C(C5O)O)OCC6C(C(C(C(O6)O)O)O)O)CO)CO)O)O)O)O)O
Canonical SMILES C(C1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)C(=O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)OC5C(OC(C(C5O)O)OCC6C(C(C(C(O6)O)O)O)O)CO)CO)O)O)O)O)O

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